Cas no 15514-86-0 (8,12,14-Eicosatrienoicacid, 11-hydroxy-)
15514-86-0 structure
Product Name:8,12,14-Eicosatrienoicacid, 11-hydroxy-
CAS No:15514-86-0
MF:C20H34O3
MW:322.48216676712
CID:141960
PubChem ID:6449982
Update Time:2025-04-19
8,12,14-Eicosatrienoicacid, 11-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 8,12,14-Eicosatrienoicacid, 11-hydroxy-
- 11-hydroxy-8,12,14-eicosatrienoic acid
- 11-hydroxyicosa-8,12,14-trienoic acid
- (8E,12E,14E)-11-hydroxyicosa-8,12,14-trienoic acid
- 15514-86-0
- SCHEMBL9220713
- 8,12,14-Eicosatrienoic acid, 11-hydroxy-
-
- Inchi: 1S/C20H34O3/c1-2-3-4-5-7-10-13-16-19(21)17-14-11-8-6-9-12-15-18-20(22)23/h7,10-11,13-14,16,19,21H,2-6,8-9,12,15,17-18H2,1H3,(H,22,23)/b10-7+,14-11+,16-13+
- InChI Key: JNXXVEYCRGFXTN-XRSYJNBKSA-N
- SMILES: OC(/C=C/C=C/CCCCC)C/C=C/CCCCCCC(=O)O
Computed Properties
- Exact Mass: 322.25079494g/mol
- Monoisotopic Mass: 322.25079494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 15
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 57.5Ų
8,12,14-Eicosatrienoicacid, 11-hydroxy- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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